Cas no 1215365-72-2 (2-bromo-1-(1-chlorocyclopropyl)ethanone)

• Product Name: 2-bromo-1-(1-chlorocyclopropyl)ethanone
• CAS No: 1215365-72-2
• MF: C₅H₆BrClO
• MW: 197.457540035248
• MDL: MFCD29055158
• CID: 4578327
• PubChem ID: 87498080
• Update Time: 2025-10-28

2-bromo-1-(1-chlorocyclopropyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(1-chlorocyclopropyl)ethan-1-one
• 2-bromo-1-(1-chlorocyclopropyl)ethanone

• MDL： MFCD29055158
• Inchi： 1S/C5H6BrClO/c6-3-4(8)5(7)1-2-5/h1-3H2
• InChI Key： PPFFZSUXZGBQDY-UHFFFAOYSA-N
• SMILES： BrCC(C1(CC1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 120
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1

Additional information on 2-bromo-1-(1-chlorocyclopropyl)ethanone

Introduction to 2-Bromo-1-(1-Chlorocyclopropyl)Ethanone (CAS No. 1215365-72-2)

2-Bromo-1-(1-chlorocyclopropyl)ethanone is a highly specialized organic compound with the CAS registry number 1215365-72-2. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications in drug discovery and advanced material synthesis. The molecule consists of a cyclopropane ring substituted with a chlorine atom, an ethanone group, and a bromine atom, making it a versatile building block for various chemical reactions.

The synthesis of 2-bromo-1-(1-chlorocyclopropyl)ethanone involves a multi-step process that typically begins with the preparation of the cyclopropane derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yield rates. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key steps in the synthesis pathway.

One of the most notable applications of 2-bromo-1-(1-chlorocyclopropyl)ethanone is its role as an intermediate in the construction of bioactive molecules. Its cyclopropane ring provides unique strain-induced reactivity, which can be exploited in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations. These reactions are pivotal in the development of novel pharmaceutical agents targeting complex diseases like cancer and neurodegenerative disorders.

Recent studies have also highlighted the potential of 2-bromo-1-(1-chlorocyclopropyl)ethanone in polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed materials with enhanced mechanical properties and thermal stability. For example, a research team reported the synthesis of a new class of polyesters using this compound as a monomer, demonstrating improved tensile strength and degradation resistance under physiological conditions.

In terms of safety and environmental impact, 2-bromo-1-(1-chlorocyclopropyl)ethanone has been subjected to rigorous toxicological evaluations. Initial findings suggest that it exhibits low acute toxicity when handled under standard laboratory conditions. However, long-term exposure studies are still underway to fully assess its potential risks to human health and ecosystems.

The demand for 2-bromo-1-(1-chlorocyclopropyl)ethanone has been steadily increasing due to its versatility across multiple industries. Pharmaceutical companies are particularly interested in its ability to serve as a key intermediate in drug development pipelines. Additionally, its role in advanced materials science has positioned it as a critical component in next-generation technologies.

In conclusion, 2-bromo-1-(1-chlorocyclopropyl)ethanone (CAS No. 1215365-72-2) is a compound of significant scientific and industrial importance. Its unique structure enables diverse applications across organic synthesis, drug discovery, and materials science. As research continues to uncover new avenues for its use, this compound is poised to play an even greater role in advancing modern chemistry.